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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-fluoroaniline

Cat. No.: B070090

An In-Depth Technical Guide to 2-Bromo-4-chloro-6-fluoroaniline (CAS: 195191-47-0) for
Advanced Pharmaceutical Research

Introduction

In the landscape of modern drug discovery, the strategic design and synthesis of novel
therapeutic agents depend critically on the availability of highly functionalized chemical building
blocks. 2-Bromo-4-chloro-6-fluoroaniline, a tri-halogenated aniline derivative, represents one
such pivotal intermediate. Its unique substitution pattern, featuring bromine, chlorine, and
fluorine atoms on an aniline scaffold, offers medicinal chemists a versatile platform for
constructing complex molecular architectures.[1] The distinct electronic properties and
positional arrangement of these halogens provide multiple, selective reaction sites, making this
compound an invaluable precursor for developing novel drug candidates, particularly in areas
of chronic pain, inflammation, and oncology.[1][2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It provides an in-depth exploration of the physicochemical
properties, a proposed synthetic pathway rooted in established chemical principles, robust
analytical validation techniques, and a review of its applications in pharmaceutical research.
The content is structured to deliver not just procedural steps but also the underlying scientific
rationale, ensuring a thorough understanding of this compound's utility and handling.
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Physicochemical Properties and Molecular
Structure

A precise understanding of a compound's physical and chemical properties is fundamental to
its application in controlled laboratory settings. 2-Bromo-4-chloro-6-fluoroaniline is a solid at
room temperature, characterized by a specific melting point range and a defined molecular
weight crucial for stoichiometric calculations in synthetic protocols.

Table 1: Physicochemical and Identification Data for 2-Bromo-4-chloro-6-fluoroaniline

Property Value Source(s)
Molecular Weight 224.46 g/mol [3]
Molecular Formula CeH4BrCIFN [3]

CAS Number 195191-47-0 [3]

IUPAC Name 2—bromo-.4—chloro—6— 3]

fluoroaniline
Appearance Purple powder [4]
Melting Point 41-43 °C [2][4]

6-Bromo-4-chloro-2-
fluoroaniline, 2-Amino-1-

Synonyms [3]
bromo-5-chloro-3-

fluorobenzene

+dot graph "Chemical_Structure” { layout=neato; node [shape=plaintext]; edge
[color="#202124"];

/I Define nodes for atoms with high-contrast colors N [label="N", fontcolor="#FFFFFF",
fillcolor="#4285F4", shape=circle, style=filled]; Br [label="Br", fontcolor="#FFFFFF",
fillcolor="#EA4335", shape=circle, style=filled]; Cl [label="CI", fontcolor="#202124",
fillcolor="#FBBCO05", shape=circle, style=filled]; F [label="F", fontcolor="#FFFFFF",
fillcolor="#34A853", shape=circle, style=filled]; C1 [label="C"]; C2 [label="C"]; C3 [label="C"];
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C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; H1 [label="H"]; H2 [label="H"]; H_N1 [label="H"];
H_N2 [label="H"];

// Benzene ring with double bonds C1 -- C2; C2 -- C3 [style=dashed]; C3 -- C4; C4 -- C5
[style=dashed]; C5 -- C6; C6 -- C1 [style=dashed];

/I Substituents C1 -- N; C2 -- Br; C3 -- H1; C4 -- Cl; C5-- H2; C6 -- F; N-- H_N1; N -- H_NZ2;

I/ Position nodes for a clear aromatic ring structure C1 [pos="0,1.5!"]; C2 [pos="-1.3,0.75!"]; C3
[pos="-1.3,-0.75!"]; C4 [pos="0,-1.5!"]; C5 [pos="1.3,-0.75!"]; C6 [pos="1.3,0.75!"]; N
[pos="0,2.5!"]; Br [pos="-2.3,1.25!"]; H1 [pos="-2.3,-1.25!"]; Cl [pos="0,-2.5!"]; H2
[pos="2.3,-1.25!"]; F [pos="2.3,1.25!"]; H_N1 [pos="-0.7,3!"]; H_N2 [pos="0.7,3!"]; }

Caption: Analytical workflow for the validation of 2-Bromo-4-chloro-6-fluoroaniline.

Applications in Drug Discovery

The strategic placement of three different halogens makes 2-Bromo-4-chloro-6-fluoroaniline
a highly valuable scaffold in medicinal chemistry. Each halogen can be selectively
functionalized or used to modulate the molecule's electronic and lipophilic properties.

e Precursor for Bradykinin B1 Receptor Antagonists: A significant application is in the synthesis
of bradykinin B1 receptor antagonists, which are under investigation for treating chronic pain
and inflammatory diseases. T[1][2]he bromo-substituent, in particular, serves as a versatile
handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira,
Buchwald-Hartwig), allowing for the introduction of diverse molecular fragments to fine-tune
the compound's biological activity and pharmacokinetic profile.

» Development of Novel Anticancer Agents: Halogenated aromatic compounds are a well-
established class of molecules with potential cytotoxic effects. The unique electronic
environment of 2-Bromo-4-chloro-6-fluoroaniline makes it an attractive starting point for
exploring new anticancer therapeutics.

[1] " dot digraph "Applications" { node [shape=box, style="roundedfilled",
fontname="Helvetica"]; edge [color="#202124"];
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} " Caption: Key application pathways for 2-Bromo-4-chloro-6-fluoroaniline in drug
discovery.

Safety, Handling, and Storage

As with any halogenated aromatic compound, proper safety protocols are mandatory when
handling 2-Bromo-4-chloro-6-fluoroaniline.

Hazard Identification:

o Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

e [3][5] GHS Pictogram: Warning.
[3]JRecommended Handling Procedures:
e Use only in a well-ventilated area, preferably within a chemical fume hood.

o [4][6] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves (e.g., nitrile), safety glasses with side-shields, and a lab coat.

e [4][7] Avoid breathing dust. If dust formation is likely, use a NIOSH-approved respirator.
 [4] Wash hands thoroughly after handling.
[4][5]Storage Guidelines:

» Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.

e [4][7] Keep the container tightly closed to prevent moisture ingress and contamination.
#[4][7]## Conclusion

2-Bromo-4-chloro-6-fluoroaniline is more than a simple chemical; it is a sophisticated tool for
innovation in pharmaceutical R&D. Its highly functionalized structure provides a robust starting
point for the synthesis of complex, high-value molecules with significant therapeutic potential.
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By understanding its properties, employing logical synthetic strategies, and adhering to strict
analytical and safety standards, researchers can effectively leverage this compound to
accelerate the discovery and development of next-generation medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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